Cas no 2580097-25-0 (rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo2,3-cpyrrole-3a-carboxylate)
rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo2,3-cpyrrole-3a-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2580097-25-0
- EN300-27726895
- rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate
- rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo2,3-cpyrrole-3a-carboxylate
-
- Inchi: 1S/C11H19NO3/c1-10(2,3)15-9(13)11-4-5-14-8(11)6-12-7-11/h8,12H,4-7H2,1-3H3/t8-,11-/m0/s1
- InChI Key: PSNZVHZQCXTERA-KWQFWETISA-N
- SMILES: O1CC[C@]2(C(=O)OC(C)(C)C)CNC[C@H]12
Computed Properties
- Exact Mass: 213.13649347g/mol
- Monoisotopic Mass: 213.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 47.6Ų
rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo2,3-cpyrrole-3a-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27726895-0.05g |
rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate |
2580097-25-0 | 95.0% | 0.05g |
$1212.0 | 2025-03-19 | |
| Enamine | EN300-27726895-0.1g |
rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate |
2580097-25-0 | 95.0% | 0.1g |
$1269.0 | 2025-03-19 | |
| Enamine | EN300-27726895-0.25g |
rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate |
2580097-25-0 | 95.0% | 0.25g |
$1328.0 | 2025-03-19 | |
| Enamine | EN300-27726895-0.5g |
rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate |
2580097-25-0 | 95.0% | 0.5g |
$1385.0 | 2025-03-19 | |
| Enamine | EN300-27726895-1.0g |
rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate |
2580097-25-0 | 95.0% | 1.0g |
$1442.0 | 2025-03-19 | |
| Enamine | EN300-27726895-2.5g |
rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate |
2580097-25-0 | 95.0% | 2.5g |
$2828.0 | 2025-03-19 | |
| Enamine | EN300-27726895-5.0g |
rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate |
2580097-25-0 | 95.0% | 5.0g |
$4184.0 | 2025-03-19 | |
| Enamine | EN300-27726895-10.0g |
rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate |
2580097-25-0 | 95.0% | 10.0g |
$6205.0 | 2025-03-19 | |
| Enamine | EN300-27726895-1g |
rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate |
2580097-25-0 | 1g |
$1442.0 | 2023-09-10 | ||
| Enamine | EN300-27726895-5g |
rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate |
2580097-25-0 | 5g |
$4184.0 | 2023-09-10 |
rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo2,3-cpyrrole-3a-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo2,3-cpyrrole-3a-carboxylate
Professional Introduction to Rac-Tert-butyl (3aR,6aS)-Hexahydro-2H-Furo[2,3-c]Pyrrole-3a-Carboxylate (CAS No. 2580097-25-0)
Rac-Tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate, identified by its CAS number 2580097-25-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex fused heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique stereochemistry and pharmacophoric features of this compound make it a promising candidate for further exploration in drug discovery and molecular research.
The chemical structure of Rac-Tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate encompasses a hexahydro-furo[2,3-c]pyrrole core, which is a bicyclic system incorporating both furan and pyrrole moieties. This arrangement provides a rich scaffold for interactions with biological targets, making it an attractive structure for medicinal chemists. The presence of the tert-butyl group at the 3-position and the specific stereochemistry at the 3a and 6a positions (3aR,6aS) further enhances its potential as a pharmacologically active compound.
In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural complexity. The furo[2,3-c]pyrrole scaffold has been extensively studied for its role in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The racemic mixture of Rac-Tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate represents an important starting point for studying the effects of stereochemistry on biological activity.
One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex derivatives. By modifying the substituents on the furo[2,3-c]pyrrole core or introducing additional functional groups, researchers can explore new chemical spaces and potentially discover novel therapeutic entities. The tert-butyl group, in particular, can provide steric hindrance and influence the conformation of the molecule, which may be critical for binding to biological targets.
The synthesis of Rac-Tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodology have made it increasingly feasible to construct such intricate molecules with high precision. Techniques such as asymmetric hydrogenation and chiral resolution have been instrumental in achieving the desired stereochemical purity. These methods not only enhance the yield but also improve the overall quality of the final product.
In the context of drug discovery, this compound holds promise for several therapeutic areas. For instance, its structural features suggest potential activity against enzymes involved in inflammatory pathways. The furo[2,3-c]pyrrole core is known to interact with various biological targets, including cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammation. By modulating these enzymes, Rac-Tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate could potentially offer relief from conditions associated with excessive inflammation.
Furthermore, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. Many neurological disorders are characterized by dysregulation of inflammatory processes within the brain. By targeting these pathways with precision, Rac-Tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3a-carboxylate could provide a new avenue for treating conditions such as neuroinflammation and neurodegenerative diseases.
The stereochemical purity of this compound is also crucial for its biological evaluation. Racemic mixtures can exhibit different pharmacological profiles compared to enantiomerically pure forms. Therefore,it is essential to conduct thorough studies to understand how the stereochemistry influences activity and selectivity. This includes evaluating both enantiomers separately to determine if they possess distinct biological properties.
In conclusion,Rac-Tert-butyl (3aR,6aS)-hexahydro-2H-furo[2,3-c]pyrrole-3α-carboxylate represents a fascinating molecule with significant potential in pharmaceutical research。 Its complex structure, unique stereochemistry, and promising biological activities make it a valuable asset in the quest for novel therapeutic agents。 Further exploration of this compound, including synthetic optimization, pharmacological evaluation, and structural modifications, will undoubtedly contribute to advancements in drug discovery and molecular medicine.
2580097-25-0 (rac-tert-butyl (3aR,6aS)-hexahydro-2H-furo2,3-cpyrrole-3a-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)